Cas no 2172004-67-8 (1-({imidazo2,1-b1,3thiazol-6-yl}methyl)azetidin-2-ylmethanamine)

• Product Name: 1-({imidazo2,1-b1,3thiazol-6-yl}methyl)azetidin-2-ylmethanamine
• CAS No: 2172004-67-8
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5921942
• PubChem ID: 165505860
• Update Time: 2025-10-29

1-({imidazo2,1-b1,3thiazol-6-yl}methyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-({imidazo2,1-b1,3thiazol-6-yl}methyl)azetidin-2-ylmethanamine
• 2172004-67-8
• EN300-1282250
• [1-({imidazo[2,1-b][1,3]thiazol-6-yl}methyl)azetidin-2-yl]methanamine

• Inchi： 1S/C10H14N4S/c11-5-9-1-2-13(9)6-8-7-14-3-4-15-10(14)12-8/h3-4,7,9H,1-2,5-6,11H2
• InChI Key： UBNXDPIHXOGXLL-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(=C2)CN1CCC1CN

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Additional information on 1-({imidazo2,1-b1,3thiazol-6-yl}methyl)azetidin-2-ylmethanamine

Introduction to 1-({imidazo[2,1-b][1,3-thiazol-6-yl}methyl)azetidin-2-ylmethanamine (CAS No. 2172004-67-8)

1-({imidazo[2,1-b][1,3-thiazol-6-yl}methyl)azetidin-2-ylmethanamine, identified by its CAS number 2172004-67-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of both imidazo[2,1-b][1,3-thiazole] and azetidine moieties in its structure suggests a unique combination of pharmacophoric elements that may contribute to its interaction with biological targets.

The imidazo[2,1-b][1,3-thiazole] scaffold is a well-known pharmacophore found in various bioactive molecules. It has been extensively studied for its role in modulating different biological pathways, including antiviral, anti-inflammatory, and anticancer activities. The incorporation of this scaffold into the compound 2172004-67-8 may endow it with similar properties, making it a promising candidate for further investigation in therapeutic applications.

On the other hand, the azetidine ring is another important structural feature that can influence the compound's biological profile. Azetidine derivatives have been explored for their potential in treating various diseases, including neurological disorders and infections. The combination of the imidazo[2,1-b][1,3-thiazole] and azetidine moieties in 2172004-67-8 may lead to novel interactions with biological targets, opening up new avenues for drug development.

In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. This approach has shown promise in improving therapeutic efficacy and reducing side effects. The compound 2172004-67-8, with its dual pharmacophoric elements, could be a valuable asset in this context. Its ability to interact with multiple targets may make it a versatile tool for drug discovery and development.

The synthesis of 2172004-67-8 involves complex organic transformations that require careful optimization to achieve high yields and purity. The synthesis typically starts with the preparation of key intermediates such as imidazo[2,1-b][1,3-thiazole] derivatives and azetidine precursors. These intermediates are then coupled using various coupling strategies to form the final product. The choice of coupling reagents and conditions can significantly impact the efficiency and scalability of the synthesis.

Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These analytical methods provide detailed information about the molecular structure and purity of the compound, ensuring that it meets the required standards for further studies.

The biological evaluation of 2172004-67-8 involves testing its activity against various biological targets relevant to different therapeutic areas. This includes assessing its interaction with enzymes, receptors, and other biomolecules involved in disease pathways. In vitro assays are typically performed to measure the compound's potency and selectivity. These assays provide valuable insights into the compound's potential as a lead molecule for drug development.

In addition to in vitro studies, preclinical investigations are conducted to evaluate the compound's safety and efficacy in vivo. Animal models are used to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity. These studies help determine whether the compound is suitable for further development into a clinical candidate.

The latest research on 2172004-67-8 has highlighted its potential in several therapeutic areas. For instance, studies have shown that it may exhibit antiviral properties by inhibiting viral enzymes or interfering with viral replication mechanisms. Additionally, it has demonstrated anti-inflammatory effects by modulating inflammatory pathways associated with chronic diseases such as arthritis and cancer.

Another area of interest is the potential anticancer activity of 2172004-67-8. Preliminary studies suggest that it may induce apoptosis in cancer cells by disrupting critical signaling pathways involved in cell survival and proliferation. Further research is needed to fully elucidate its mechanisms of action and optimize its efficacy as an anticancer agent.

The compound's structural features also make it a promising candidate for developing drugs targeting neurological disorders. The imidazo[2,1-b][1,3-thiazole] moiety has been associated with neuroprotective effects in several studies. By interacting with specific receptors or enzymes in the brain, 2172004-67-8 may offer new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 1-{imidazo[2,1-b][1,3-thiazol-6-yl}methyl)azetidin-2-ylmethanamine (CAS No. 2172004-67-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural composition suggests diverse biological activities that make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like 2172004-67-8 will play a crucial role in discovering novel therapeutics for various diseases.